Cas no 338957-71-4 (N-[4-(4-Fluorophenyl)-1,3-thiazol-2-yl]-2-(phenylsulfanyl)acetamide)

• Product Name: N-[4-(4-Fluorophenyl)-1,3-thiazol-2-yl]-2-(phenylsulfanyl)acetamide
• CAS No: 338957-71-4
• MF: C₁₇H₁₃FN₂OS₂
• MW: 344.426324605942
• CID: 5747748
• PubChem ID: 1479336
• Update Time: 2025-10-30

N-[4-(4-Fluorophenyl)-1,3-thiazol-2-yl]-2-(phenylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 5K-631S
• AKOS005094936
• 338957-71-4
• Oprea1_640478
• N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-phenylsulfanylacetamide
• F2537-1144
• N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-(phenylsulfanyl)acetamide
• N-(4-(4-fluorophenyl)thiazol-2-yl)-2-(phenylthio)acetamide
• N-[4-(4-Fluorophenyl)-1,3-thiazol-2-yl]-2-(phenylsulfanyl)acetamide

• Inchi： 1S/C17H13FN2OS2/c18-13-8-6-12(7-9-13)15-10-23-17(19-15)20-16(21)11-22-14-4-2-1-3-5-14/h1-10H,11H2,(H,19,20,21)
• InChI Key： YONWNNFJWAMUPW-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)F)N=C1NC(CSC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 344.04533355g/mol
• Monoisotopic Mass: 344.04533355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 95.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-[4-(4-Fluorophenyl)-1,3-thiazol-2-yl]-2-(phenylsulfanyl)acetamide

N-[4-(4-Fluorophenyl)-1,3-thiazol-2-yl]-2-(phenylsulfanyl)acetamide: A Promising Compound in Medicinal Chemistry and Drug Discovery

N-[4-(4-Fluorophenyl)-1,3-thiazol-2-yl]-2-(phenylsulfanyl)acetamide, with the chemical identifier CAS No. 338957-71-4, represents a novel compound that has garnered significant attention in the field of medicinal chemistry. This compound is characterized by its complex molecular structure, which combines multiple functional groups and heterocyclic scaffolds. The presence of the 4-Fluorophenyl group on the 1,3-thiazol-2-yl ring, along with the phenylsulfanyl substituent on the acetylamine moiety, contributes to its unique chemical properties and biological activity. Recent studies have highlighted the potential of this molecule in various therapeutic applications, making it a subject of ongoing research.

The 1,3-thiazol-2-yl ring system is a well-known pharmacophore in drug discovery, often associated with diverse biological activities. The introduction of the 4-Fluorophenyl group at the 4-position of the thiazole ring significantly modulates the electronic properties of the molecule, enhancing its interaction with biological targets. This structural modification is believed to contribute to the compound's improved potency and selectivity. The phenylsulfanyl group, on the other hand, introduces sulfur-based functionality, which may influence the compound's solubility, metabolic stability, and receptor binding affinity.

Recent advancements in computational chemistry and molecular modeling have facilitated the exploration of the N-[4-(4-Fluorophenyl)-1,3-thiazol-2-yl]-2-(phenylsulfanyl)acetamide molecule's potential interactions with biological systems. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective binding to certain enzyme targets, suggesting its utility in the development of enzyme inhibitors. Such findings underscore the importance of understanding the molecular interactions of this compound in the context of drug design and therapeutic applications.

One of the critical aspects of the N-[4-(4-Flu,orophenyl)-1,3-thiazol-2-yl]-2-(phenylsulfanyl)acetamide molecule is its synthetic accessibility. The synthesis of this compound involves the coupling of the 4-Fluorophenyl group with the 1,3-thiazol-2-yl ring, followed by the introduction of the phenylsulfanyl substituent. These synthetic steps are typically carried out under controlled conditions to ensure the formation of the desired product with high purity. The development of efficient synthetic routes for this compound is essential for its large-scale production and application in pharmaceutical research.

Another area of interest is the pharmacokinetic behavior of the N-[4-(4-Fluorophenyl)-1,3-thiazol-2-yl]-2-(phenylsulfanyl)acetamide molecule. Studies on its absorption, distribution, metabolism, and excretion (ADME) properties are crucial for understanding its potential therapeutic use. Research indicates that the presence of the phenylsulfanyl group may influence the compound's metabolic stability, potentially extending its half-life in the body. This characteristic is particularly relevant for the development of long-acting therapeutic agents.

Moreover, the 4-Fluorophenyl substituent in the N-[4-(4-Fluorophenyl)-1,3-thiazol-2-yl]-2-(phenylsulfanyl)acetamide molecule has been shown to enhance its binding affinity to certain receptors. This property is of particular interest in the context of drug development, where receptor selectivity is a key factor in determining the efficacy and safety of a therapeutic agent. The ability of this compound to interact with specific receptors may open new avenues for the treatment of diseases such as cancer, inflammation, and neurological disorders.

In addition to its potential as a therapeutic agent, the N-[4-(4-Fluorophenyl)-1,3-thiazol-2-yl]-2-(phenylsulfanyl)acetamide molecule is also being explored for its use in the development of diagnostic tools. The unique chemical structure of this compound allows it to interact with specific biological markers, making it a candidate for use in imaging and diagnostic applications. Research in this area is still in its early stages, but preliminary findings suggest that this compound could play a role in the detection of certain diseases at an early stage.

Despite the promising potential of the N-[4-(4-Fluorophenyl)-1,3-thiazol-2-yl]-2-(phenylsulfanyl)acetamide molecule, there are several challenges that need to be addressed before it can be developed into a viable therapeutic agent. One of the primary challenges is the optimization of its chemical structure to enhance its potency and reduce potential side effects. Additionally, the compound's stability under various physiological conditions must be carefully evaluated to ensure its effectiveness in vivo.

Furthermore, the environmental impact of the synthesis and disposal of the N-[4-(4-Fluorophenyl)-1,3-thiazol-2-yl]-2-(phenylsulfanyl)acetamide molecule is an important consideration. As the pharmaceutical industry continues to prioritize sustainability, the development of greener synthetic methods for this compound is becoming increasingly relevant. Researchers are exploring alternative reaction conditions and catalysts that can reduce the environmental footprint of its production.

In conclusion, the N-[4-(4-Fluorophenyl)-1,3-thiazol-2-yl]-2-(phenylsulfanyl)acetamide molecule represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and potential biological activities make it a promising candidate for various therapeutic applications. Continued research into its properties and applications will be essential in unlocking its full potential in the development of new drugs and diagnostic tools. As the field of pharmacology continues to evolve, the role of compounds like this one will become increasingly important in the quest for innovative treatments and solutions to complex medical challenges.

For further information on the N-[4-(4-Fluorophenyl)-1,3-thiazol-2-yl]-2-(phenylsulfanyl)acetamide molecule, including its synthesis, biological activity, and potential applications, researchers and pharmaceutical companies are encouraged to explore recent publications and ongoing studies in the field of medicinal chemistry. Collaboration between academia and industry will be crucial in advancing the understanding and utilization of this compound in the development of new therapeutic agents.